1-Amino-3-methoxycyclohexanecarboxylic acid

• CAS No.: 1192066-96-8
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 1-amino-3-methoxycyclohexane-1-carboxylic acid
• InChI: InChI=1S/C8H15NO3/c1-12-6-3-2-4-8(9,5-6)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key: WQNHZQUUYOHMKL-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCC(C1)(C(=O)O)N

Description

1-Amino-3-methoxycyclohexanecarboxylic acid is an organic compound that belongs to the class of amino acids It is characterized by the presence of an amino group, a methoxy group, and a carboxylic acid group attached to a cyclohexane ring

Preparation Methods

The synthesis of 1-amino-3-methoxycyclohexanecarboxylic acid can be achieved through several methods:

Chemical Synthesis: One common approach involves the alkylation of glycine equivalents with 1,2-electrophiles, followed by intramolecular cyclization of γ-substituted amino acid derivatives.

Microbial Fermentation: Another method involves the use of microorganisms to produce the compound through fermentation processes.

Enzymatic Catalysis: Enzymes can be used to catalyze the formation of 1-amino-3-methoxycyclohexanecarboxylic acid from precursor molecules.

Chemical Reactions Analysis

1-Amino-3-methoxycyclohexanecarboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino and methoxy groups can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Scientific Research Applications

1-Amino-3-methoxycyclohexanecarboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and as a chiral auxiliary in asymmetric synthesis.

Biology: The compound is studied for its potential role in metabolic pathways and as a precursor for the synthesis of biologically active molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as an intermediate in the synthesis of pharmaceutical compounds.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-amino-3-methoxycyclohexanecarboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity and influencing biochemical pathways.

Pathways Involved: It may participate in amino acid metabolism and protein synthesis pathways, affecting cellular functions and processes.

Comparison with Similar Compounds

1-Amino-3-methoxycyclohexanecarboxylic acid can be compared with other similar compounds to highlight its uniqueness:

1-Amino-4-methoxycyclohexanecarboxylic acid: This compound has a similar structure but differs in the position of the methoxy group.

1-Amino-2-methoxycyclohexanecarboxylic acid: Another isomer with the methoxy group at the 2-position, leading to distinct chemical properties and uses.